Cas no 90978-26-0 (Carbamic acid,1-butyl-1-methyl-3-butynyl ester (6CI,7CI))

• Product name: Carbamic acid,1-butyl-1-methyl-3-butynyl ester (6CI,7CI)
• CAS No: 90978-26-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 799064

Carbamic acid,1-butyl-1-methyl-3-butynyl ester (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,1-butyl-1-methyl-3-butynyl ester (6CI,7CI)
• Carbamic acid, 1-butyl-1-methyl-3-butynyl ester (6CI,7CI)

• Inchi： 1S/C10H17NO2/c1-4-6-8-10(3,7-5-2)13-9(11)12/h2H,4,6-8H2,1,3H3,(H2,11,12)
• InChI Key： PVYRENDHLFWNQI-UHFFFAOYSA-N
• SMILES： C(OC(CCCC)(C)CC#C)(=O)N

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: -0.5

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 98-102 °C(Press: 1 Torr)
• pka: 13.20±0.50(Predicted)